Cas no 27294-03-7 (5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid)

5-Methyl-3-phenyl-1H-indole-2-carboxylic acid is a heterocyclic compound featuring an indole core substituted with a methyl group at the 5-position and a phenyl ring at the 3-position, along with a carboxylic acid moiety at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its indole scaffold is known for bioactivity, and the carboxylic acid group enhances its utility in derivatization reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, making it a versatile building block in medicinal chemistry and material science research.
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid structure
27294-03-7 structure
Product Name:5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
CAS No:27294-03-7
MF:C16H13NO2
MW:251.279924154282
CID:3078485
PubChem ID:647749
Update Time:2025-10-21

5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
    • HMS2320A10
    • AKOS024283254
    • BAS 05150785
    • DB-107711
    • 5-methyl-3-phenyl-1 h-indole-2-carboxylic acid
    • 5-Methyl-3-phenyl-1H-indole-2-carboxylicacid
    • 27294-03-7
    • Oprea1_668637
    • MLS000069099
    • SCHEMBL3107289
    • 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid
    • CHEMBL1426576
    • SMR000013173
    • MDL: MFCD03011737
    • Inchi: 1S/C16H13NO2/c1-10-7-8-13-12(9-10)14(15(17-13)16(18)19)11-5-3-2-4-6-11/h2-9,17H,1H3,(H,18,19)
    • InChI Key: RXFTYAQFRROLFJ-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C2C=CC=CC=2)C2C=C(C)C=CC=2N1)=O

Computed Properties

  • Exact Mass: 251.094628657g/mol
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 53.1Ų

5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM257815-1g
5-Methyl-3-phenyl-1H-indole-2-carboxylic acid
27294-03-7 95%+
1g
$519 2021-08-18
Chemenu
CM257815-1g
5-Methyl-3-phenyl-1H-indole-2-carboxylic acid
27294-03-7 95%+
1g
$553 2024-07-28
Fluorochem
028499-250mg
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
27294-03-7
250mg
£160.00 2022-03-01
Fluorochem
028499-1g
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
27294-03-7
1g
£425.00 2022-03-01
Fluorochem
028499-2g
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
27294-03-7
2g
£638.00 2022-03-01

Additional information on 5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid

Research Brief on 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS: 27294-03-7): Recent Advances and Applications

The compound 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS: 27294-03-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel bioactive molecules, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid serves as a privileged structure for designing inhibitors targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives, achieving nanomolar potency against COX-2 while minimizing off-target effects. These findings underscore its potential as a lead compound for developing next-generation anti-inflammatory drugs.

In the realm of oncology, a recent preprint in BioRxiv revealed that derivatives of 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid exhibit promising antiproliferative activity against triple-negative breast cancer (TNBC) cell lines. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway and inhibit the STAT3 signaling cascade, a critical oncogenic driver in TNBC. The study also reported improved pharmacokinetic profiles of these derivatives, suggesting their suitability for further preclinical development.

From a synthetic chemistry perspective, advances in the preparation of 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid have been reported. A 2024 Organic Letters publication described a novel one-pot synthesis method using palladium-catalyzed C-H activation, which significantly improved the yield (82%) and reduced the environmental impact compared to traditional Fischer indole synthesis routes. This methodological breakthrough could facilitate larger-scale production for research and potential clinical applications.

Emerging applications in infectious disease treatment have also been explored. Research published in the European Journal of Medicinal Chemistry identified 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid derivatives as potent inhibitors of bacterial DNA gyrase, showing particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains. The most active compound in this series displayed a MIC value of 0.5 μg/mL against MRSA, comparable to current frontline antibiotics but with a novel mechanism of action that may circumvent existing resistance pathways.

While these developments are promising, challenges remain in the clinical translation of 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid-based therapeutics. Current research efforts are focused on addressing issues related to metabolic stability, selectivity, and formulation optimization. The compound's versatility as a chemical scaffold continues to inspire innovative drug design strategies, positioning it as a valuable tool in the medicinal chemist's arsenal for tackling diverse disease targets.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk